Cas no 3285-02-7 (2(3H)-Furanone,dihydro-5-methyl-5-(3-methylbutyl)-)

• Product name: 2(3H)-Furanone,dihydro-5-methyl-5-(3-methylbutyl)-
• CAS No: 3285-02-7
• MF: C₁₀H₁₈O₂
• MW: 170.24872
• CID: 317041
• PubChem ID: 102965

2(3H)-Furanone,dihydro-5-methyl-5-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,dihydro-5-methyl-5-(3-methylbutyl)-
• Dihydro-5-methyl-5-(3-methylbutyl)furan-2(3H)-one; 5-methyl-5-(3-methylbutyl)dihydrofuran-2(3H)-one
• DTXSID20954495
• NS00049609
• Dihydro-5-methyl-5-(3-methylbutyl)furan-2(3H)-one
• 5-methyl-5-(3-methylbutyl)oxolan-2-one
• 3285-02-7
• EINECS 221-935-2

• Inchi： InChI=1S/C10H18O2/c1-8(2)4-6-10(3)7-5-9(11)12-10/h8H,4-7H2,1-3H3
• InChI Key： ISDHGLPSHGTVBV-UHFFFAOYSA-N
• SMILES： CC1(CCC(C)C)OC(=O)CC1

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3